1-[(7-Methoxy-1,3-benzodioxol-5-yl)methyl]-4-(3-nitrobenzyl)piperazine

• Molecular Formula: C20H23N3O5
• Molecular Weight: 385.4 g/mol
• IUPAC Name: 1-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]-4-[(3-nitrophenyl)methyl]piperazine
• InChI: InChI=1S/C20H23N3O5/c1-26-18-10-16(11-19-20(18)28-14-27-19)13-22-7-5-21(6-8-22)12-15-3-2-4-17(9-15)23(24)25/h2-4,9-11H,5-8,12-14H2,1H3
• InChI Key: QDFMXLFOKQMRCX-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC2=C1OCO2)CN3CCN(CC3)CC4=CC(=CC=C4)[N+](=O)[O-]

Description

1-[(7-Methoxy-1,3-benzodioxol-5-yl)methyl]-4-(3-nitrobenzyl)piperazine, also known as MDBP, is a psychoactive substance that belongs to the family of phenethylamines. It is a designer drug that has gained popularity in recent years due to its psychoactive effects. The chemical structure of MDBP is similar to that of other psychoactive substances such as MDMA and MDA.

Mechanism of Action

The mechanism of action of 1-[(7-Methoxy-1,3-benzodioxol-5-yl)methyl]-4-(3-nitrobenzyl)piperazine is similar to that of other psychoactive substances. It works by increasing the levels of neurotransmitters such as serotonin, dopamine, and norepinephrine in the brain. This leads to increased feelings of happiness, sociability, and euphoria.
Biochemical and Physiological Effects:
1-[(7-Methoxy-1,3-benzodioxol-5-yl)methyl]-4-(3-nitrobenzyl)piperazine has been found to have various biochemical and physiological effects on the body. It can increase heart rate, blood pressure, and body temperature. It can also cause dehydration, muscle tension, and jaw clenching. These effects are similar to those of other psychoactive substances such as MDMA and MDA.

Advantages and Limitations for Lab Experiments

1-[(7-Methoxy-1,3-benzodioxol-5-yl)methyl]-4-(3-nitrobenzyl)piperazine has several advantages for use in lab experiments. It is a potent psychoactive substance that can be used to study the effects of other psychoactive substances on the brain. It is also relatively easy to synthesize, which makes it accessible for use in research. However, there are limitations to its use in lab experiments. It is a designer drug that is not approved for human consumption, which limits its use in clinical trials.

Future Directions

There are several future directions for research on 1-[(7-Methoxy-1,3-benzodioxol-5-yl)methyl]-4-(3-nitrobenzyl)piperazine. One area of research is to study the long-term effects of 1-[(7-Methoxy-1,3-benzodioxol-5-yl)methyl]-4-(3-nitrobenzyl)piperazine on the brain and body. Another area of research is to study the potential therapeutic uses of 1-[(7-Methoxy-1,3-benzodioxol-5-yl)methyl]-4-(3-nitrobenzyl)piperazine, such as in the treatment of depression and anxiety. Additionally, more research is needed to understand the mechanism of action of 1-[(7-Methoxy-1,3-benzodioxol-5-yl)methyl]-4-(3-nitrobenzyl)piperazine and its effects on the brain.

Synthesis Methods

1-[(7-Methoxy-1,3-benzodioxol-5-yl)methyl]-4-(3-nitrobenzyl)piperazine can be synthesized using various methods, including the reductive amination of piperazine with 3-nitrobenzaldehyde and 3,4-methylenedioxybenzaldehyde. The synthesis of 1-[(7-Methoxy-1,3-benzodioxol-5-yl)methyl]-4-(3-nitrobenzyl)piperazine is a complex process that requires specialized knowledge and equipment.

Scientific Research Applications

1-[(7-Methoxy-1,3-benzodioxol-5-yl)methyl]-4-(3-nitrobenzyl)piperazine has been used in scientific research to study its psychoactive effects on the brain. It has been found to have similar effects to other psychoactive substances such as MDMA and MDA. Studies have shown that 1-[(7-Methoxy-1,3-benzodioxol-5-yl)methyl]-4-(3-nitrobenzyl)piperazine can increase the levels of serotonin, dopamine, and norepinephrine in the brain, leading to feelings of euphoria and increased sociability.